Cas no 1212259-74-9 ((1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene)
(1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene Chemical and Physical Properties
Names and Identifiers
-
- rel-(1S,4R)-2-Azabicyclo[2.2.1]hept-5-ene
- (1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene
-
- Inchi: 1S/C6H9N/c1-2-6-3-5(1)4-7-6/h1-2,5-7H,3-4H2/t5-,6+/m1/s1
- InChI Key: KPFWYFYRULFDQP-RITPCOANSA-N
- SMILES: N1C[C@@H]2C=C[C@H]1C2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 107
- Topological Polar Surface Area: 12
(1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FB02645-25g |
2-azabicyclo[2.2.1]hept-5-ene |
1212259-74-9 | 95% | 25g |
$1515 | 2023-09-07 |
(1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on (1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene
Professional Introduction to (1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene (CAS No. 1212259-74-9)
The compound (1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene, identified by its CAS number 1212259-74-9, represents a significant advancement in the field of medicinal chemistry and pharmacology. This bicyclic azapeptide derivative has garnered considerable attention due to its unique structural framework and promising biological activities. The intricate three-membered nitrogen-containing ring fused with a seven-membered carbon skeleton presents a challenging yet rewarding structure for synthetic chemists and biologists alike.
The stereochemistry of this compound, specifically the (1R,4S) configuration, is crucial as it dictates its interaction with biological targets. The presence of the azabicyclo[2.2.1] motif imparts rigidity to the molecule, which can be exploited to enhance binding affinity and selectivity in drug design. Recent studies have highlighted the potential of such scaffolds in modulating enzyme activity and receptor binding, making them attractive candidates for therapeutic intervention.
In recent years, the pharmaceutical industry has seen a surge in interest for bicyclic compounds due to their ability to mimic natural product scaffolds while offering improved pharmacokinetic properties. The (1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene structure exemplifies this trend, with its potential applications spanning multiple therapeutic areas. Researchers have been particularly intrigued by its capacity to interact with proteases and kinases, which are key targets in oncology and inflammatory diseases.
One of the most compelling aspects of this compound is its synthetic accessibility. While the construction of complex bicyclic systems can be challenging, recent advances in organic synthesis have made it feasible to produce such molecules on a scalable basis. Techniques such as transition metal-catalyzed cyclizations and enzymatic resolutions have been employed to achieve high enantiomeric purity, which is essential for biological activity.
The biological evaluation of (1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene has revealed several intriguing properties. Initial in vitro studies have demonstrated its inhibitory effects on various proteases, including caspase-3 and matrix metalloproteinase-9 (MMP-9). These enzymes are implicated in processes such as apoptosis and tissue degradation, making them attractive targets for diseases like cancer and neurodegeneration.
Furthermore, the compound has shown promise in preclinical models of inflammation and pain management. Its ability to modulate the activity of cyclooxygenase (COX) enzymes has been particularly noted, suggesting potential applications in the treatment of chronic inflammatory disorders. The precise stereochemistry of the molecule appears to be critical for these effects, with the (1R,4S) configuration demonstrating superior activity compared to other enantiomers.
The structural features of (1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene also make it an interesting candidate for developing novel antimicrobial agents. Resistance to conventional antibiotics is a growing concern worldwide, prompting researchers to explore alternative therapeutic strategies. The unique scaffold of this compound offers a starting point for designing molecules that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways.
Computational modeling studies have played a pivotal role in understanding the interactions between this compound and its biological targets. Molecular dynamics simulations have provided insights into how the rigid bicyclic structure fits into the active sites of enzymes and receptors, while virtual screening techniques have helped identify potential derivatives with enhanced activity.
In conclusion, the compound (1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene (CAS No. 1212259-74-9) represents a promising lead in medicinal chemistry with diverse therapeutic applications. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for further development. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to make significant contributions to drug discovery and development.
1212259-74-9 ((1R,4S)-2-Azabicyclo[2.2.1]hept-5-ene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)